Cas no 18994-74-6 (1H-Imidazole, 1-tridecyl-)

• Product Name: 1H-Imidazole, 1-tridecyl-
• CAS No: 18994-74-6
• MF: C₁₆H₃₀N₂
• MW: 250.422804355621
• CID: 1383798
• PubChem ID: 12922720
• Update Time: 2025-04-20

1H-Imidazole, 1-tridecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-tridecyl-
• 1-tridecylimidazole
• 18994-74-6
• CHEMBL321995
• SCHEMBL4059134
• 1-Tridecyl-1H-imidazole
• DTXSID90513058

• Inchi： 1S/C16H30N2/c1-2-3-4-5-6-7-8-9-10-11-12-14-18-15-13-17-16-18/h13,15-16H,2-12,14H2,1H3
• InChI Key： BBCHAGTYLQSTCK-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 250.2411
• Monoisotopic Mass: 250.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82